Cas no 102573-69-3 (Thymidine, 3-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-)
![Thymidine, 3-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]- structure](https://www.kuujia.com/scimg/cas/102573-69-3x500.png)
102573-69-3 structure
Product name:Thymidine, 3-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-
CAS No:102573-69-3
MF:C38H36N2O8
MW:648.701050758362
CID:1135631
Thymidine, 3-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]- Chemical and Physical Properties
Names and Identifiers
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- Thymidine, 3-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-
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- Inchi: 1S/C38H36N2O8/c1-25-23-39(37(44)40(35(25)42)36(43)26-10-6-4-7-11-26)34-22-32(41)33(48-34)24-47-38(27-12-8-5-9-13-27,28-14-18-30(45-2)19-15-28)29-16-20-31(46-3)21-17-29/h4-21,23,32-34,41H,22,24H2,1-3H3/t32-,33+,34+/m0/s1
- InChI Key: VLLNATAFBMEMDU-LBFZIJHGSA-N
- SMILES: O(C(C1=CC=C(OC)C=C1)(C1=CC=C(OC)C=C1)C1=CC=CC=C1)C[C@H]1O[C@@H](N2C=C(C)C(=O)N(C(=O)C3=CC=CC=C3)C2=O)C[C@@H]1O
Computed Properties
- Exact Mass: 648.24728
Experimental Properties
- Density: 1.297±0.06 g/cm3(Predicted)
- Melting Point: 100-105 °C
- Boiling Point: 786.2±70.0 °C(Predicted)
- PSA: 114.84
- LogP: 4.68120
- pka: 13.84±0.60(Predicted)
Thymidine, 3-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]- Related Literature
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Yinglu Zhang,Longjiang Ding,Wei Zhang,Xiao-ai Zhang,Ying Lian,Xu-dong Wang Analyst, 2018,143, 5120-5126
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Tianzhi Yu,Qianguang Yang,Tong Zhang,Yuling Zhao,Chengjin Wei,Yanmei Li,Hui Zhang,Dingqin Hu New J. Chem., 2019,43, 18110-18119
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Shen Hu,Paul C. H. Li Analyst, 2001,126, 1001-1004
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Ying Jiang,Jianguo Mei,Michael F. Toney,Zhenan Bao Chem. Commun., 2012,48, 7286-7288
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Jun Tian,Kang-Ning Yuan,Wen Liu,Hong-Hong Chang,Xing Li Chem. Commun., 2021,57, 1943-1946
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Nelly Khidekel,Linda C. Hsieh-Wilson Org. Biomol. Chem., 2004,2, 1-7
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G. Gomathi,T. Srinivasan,D. Velmurugan,R. Gopalakrishnan RSC Adv., 2015,5, 44742-44748
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Eduardo Ribeiro deAzevedo,Tito José Bonagamba,Aldo Eloizo Job,Eduardo René Pérez González Green Chem., 2011,13, 2146-2153
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Ting Song,Gongchang Zeng,Piyong Zhang,Tingting Wang,Atif Ali,Shaobin Huang,Heping Zeng J. Mater. Chem. A, 2019,7, 503-512
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